BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling BAY-
364

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BAY-364

Cat. No.: B11942658

Essential Safety and Handling Guide for BAY-364

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of the TAF1 inhibitor BAY-364 (BAY-299N).

This document provides critical safety and logistical information for the handling of BAY-364
(also known as BAY-299N), a research-grade TAF1 inhibitor. Adherence to these guidelines is
essential to ensure personal safety and maintain a secure laboratory environment.

Compound Information

Identifier Value

Compound Name BAY-364 (BAY-299N)
CAS Number 2097610-30-3
Molecular Formula C23H19N304
Description TAF1 Inhibitor
Physical Form Powder

Color White to light brown

Personal Protective Equipment (PPE)
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Given that BAY-364 is a research chemical in powder form with limited publicly available safety
data, a cautious approach to personal protection is paramount. The following PPE is mandatory
when handling BAY-364 to minimize exposure risk.

PPE Category Specific Requirements Purpose

] Chemical safety goggles or a Protects against splashes and
Eye and Face Protection ] ] )
face shield. airborne particles.

) Nitrile or other chemically )
Hand Protection _ Prevents skin contact.
resistant gloves.

_ Alab coat or other protective Shields skin from accidental
Body Protection ) )
clothing. spills.

A properly fitted respirator
(e.g., N95 or higher) should be

Respiratory Protection used when handling the

Prevents inhalation of the

) N powder.
powder outside of a certified

chemical fume hood.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring the safety of laboratory personnel.

» Engineering Controls: All handling of powdered BAY-364 should be conducted in a certified
chemical fume hood to control airborne particles.

o General Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Do not eat,
drink, or smoke in areas where the compound is handled. Wash hands thoroughly after
handling.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b11942658?utm_src=pdf-body
https://www.benchchem.com/product/b11942658?utm_src=pdf-body
https://www.benchchem.com/product/b11942658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11942658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure / Spill Type Immediate Action

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact ) ) ) .
open. Seek immediate medical attention.[1][2][3]

[4]

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.[1][2][3][4]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) ) . )
Seek immediate medical attention.[2][4]

For a small spill of the powder, carefully sweep it
] ) up, avoiding dust generation, and place it in a
Minor Spill _ .
sealed container for disposal. Clean the area

with a suitable solvent.

Evacuate the area and prevent entry. Contact
) ) your institution's environmental health and
Major Spill . .
safety (EHS) department for assistance with

cleanup.[1][5]

Disposal Plan

All waste materials containing BAY-364 must be treated as hazardous chemical waste.

» Waste Collection: Collect all waste, including unused compound, contaminated PPE, and
cleaning materials, in a clearly labeled, sealed container.

o Disposal Route: Dispose of the hazardous waste through your institution's approved
chemical waste disposal program. Do not dispose of it in the regular trash or down the drain.
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Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for handling a research chemical like
BAY-364 and the logical relationship of safety precautions.
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Caption: A typical experimental workflow for handling a powdered chemical compound.
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Caption: The hierarchy of controls for mitigating risks associated with chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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